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Compound of Interest

Compound Name: Uscharin

Cat. No.: B3062374 Get Quote

Application Notes and Protocols for Handling Pure
Uscharin
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Uscharin is a highly toxic cardiac glycoside. All handling and experimental

procedures must be conducted by trained personnel in a properly equipped laboratory facility.

These notes are intended as a guide and should be supplemented by a thorough institutional

safety review and adherence to all applicable regulations.

Introduction
Uscharin is a potent cardenolide, a type of cardiac glycoside, isolated from plants of the

Calotropis genus.[1][2][3] Like other cardiac glycosides, its primary mechanism of action

involves the inhibition of the sodium-potassium ATPase (Na+/K+-ATPase) pump, leading to an

increase in intracellular calcium ions.[4][5][6] This activity makes it a subject of interest in drug

development, particularly for its potential anticancer properties through pathways such as the

inhibition of Hypoxia-Inducible Factor-1 (HIF-1).[7][8][9] However, its high toxicity necessitates

stringent safety precautions.

Physicochemical Properties
A summary of the key physicochemical properties of Uscharin is provided in the table below.
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Property Value Source

Molecular Formula C₃₁H₄₁NO₈S PubChem

Molecular Weight 587.7 g/mol PubChem

IUPAC Name

(1S,3R,5S,7R,9S,10R,12R,14

R,15S,18R,19R,22S,23R)-10,2

2-dihydroxy-7,18-dimethyl-19-

(5-oxo-2H-furan-3-

yl)spiro[4,6,11-

trioxahexacyclo[12.11.0.0³,¹².0

⁵,¹⁰.0¹⁵,²³.0¹⁸,²²]pentacosane-

9,2'-5H-1,3-thiazole]-14-

carbaldehyde

PubChem

CAS Number 24211-81-2 PubChem

Appearance
Crystalline solid (typical for

purified glycosides)
Inferred

Solubility
Soluble in methanol, ethanol,

chloroform.[10]
[10]

Toxicity and Safety Precautions
WARNING: Uscharin is expected to be highly toxic to mammals upon ingestion, inhalation, or

skin contact. While specific LD50 values for Uscharin in mammals are not readily available in

the reviewed literature, its classification as a potent cardiac glycoside indicates a narrow

therapeutic index and the potential for severe or fatal poisoning. For comparison, Uscharin has

been shown to be 128 times more toxic than methomyl to snails.[1][2][3]

Personal Protective Equipment (PPE)
All work with pure Uscharin must be conducted in a designated area, preferably within a

certified chemical fume hood. The following PPE is mandatory:
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PPE Item Specification

Gloves Double-gloving with nitrile gloves.

Eye Protection Chemical safety goggles and a face shield.

Lab Coat A dedicated lab coat with tight-fitting cuffs.

Respiratory Protection

A NIOSH-approved respirator with appropriate

cartridges for organic vapors and particulates

should be used, especially when handling the

solid form.

Engineering Controls
Fume Hood: All handling of solid Uscharin and preparation of stock solutions must be

performed in a certified chemical fume hood to prevent inhalation of airborne particles.

Safety Shower and Eyewash Station: Must be readily accessible.

Decontamination and Waste Disposal
Decontamination: All surfaces and equipment should be decontaminated with a suitable

solvent (e.g., 70% ethanol) followed by a thorough wash with soap and water.

Waste Disposal: All contaminated materials (gloves, pipette tips, etc.) and Uscharin waste

must be disposed of as hazardous chemical waste according to institutional and national

guidelines.

First Aid and Emergency Procedures
In case of exposure, immediate medical attention is critical.
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Exposure Route First Aid Measures

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water for at least

15 minutes. Remove contaminated clothing.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open.

Inhalation
Move the individual to fresh air. If breathing is

difficult, administer oxygen.

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water.

In all cases of exposure, seek immediate medical attention and provide the medical team with

the Safety Data Sheet (SDS) for cardiac glycosides. Treatment for cardiac glycoside poisoning

may include the administration of activated charcoal and Digoxin-specific antibody fragments

(DigiFab), though the efficacy of DigiFab for Uscharin is not established.[11][12][13]

Experimental Protocols
Preparation of Stock Solutions
This protocol outlines the preparation of a 10 mM stock solution of Uscharin in DMSO.

Materials:

Pure Uscharin powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes

Pipettes and sterile, filtered pipette tips

Procedure:
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Pre-weighing: In a chemical fume hood, carefully weigh the desired amount of Uscharin into

a tared, sterile microcentrifuge tube. For 1 mL of a 10 mM solution, 0.5877 mg of Uscharin
is required.

Solubilization: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube

containing the Uscharin powder.

Mixing: Gently vortex the tube until the Uscharin is completely dissolved.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store at -20°C or -80°C, protected from light.

In Vitro Cell-Based Assay Workflow
This generalized workflow is for assessing the cytotoxic or pathway-specific effects of

Uscharin on a cancer cell line.

Preparation Treatment Analysis

Cell Culture Cell Seeding

Uscharin Dilution

Uscharin Treatment Incubation Endpoint Assay Data Analysis

Click to download full resolution via product page

Caption: A generalized workflow for in vitro cell-based assays with Uscharin.

Signaling Pathways
Na+/K+-ATPase Inhibition Pathway
The primary mechanism of action for Uscharin, as a cardiac glycoside, is the inhibition of the

Na+/K+-ATPase pump in the plasma membrane of cells.
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Caption: The signaling cascade following Na+/K+-ATPase inhibition by Uscharin.

HIF-1 Inhibition Pathway
Uscharin has been shown to inhibit the activity of Hypoxia-Inducible Factor-1 (HIF-1), a key

transcription factor in cellular response to hypoxia and a target in cancer therapy.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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